Cas no 1803727-02-7 (Methyl 2,4-dichloro-6-nitrobenzoate)

• Product Name: Methyl 2,4-dichloro-6-nitrobenzoate
• CAS No: 1803727-02-7
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 4951186
• Update Time: 2025-05-28

Methyl 2,4-dichloro-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dichloro-6-nitrobenzoate

• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)7-5(10)2-4(9)3-6(7)11(13)14/h2-3H,1H3
• InChI Key： QTRLJMUTJFOZTN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)OC)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2,4-dichloro-6-nitrobenzoate

Recent Advances in the Application of Methyl 2,4-dichloro-6-nitrobenzoate (CAS: 1803727-02-7) in Chemical Biology and Pharmaceutical Research

Methyl 2,4-dichloro-6-nitrobenzoate (CAS: 1803727-02-7) is a chemically synthesized ester that has garnered significant attention in recent pharmaceutical and chemical biology research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This compound, characterized by its nitro and chloro functional groups, serves as a crucial building block in the development of novel therapeutic agents, particularly in the fields of antimicrobial and anticancer research. Recent studies have explored its reactivity, stability, and interactions with biological targets, shedding light on its mechanism of action and therapeutic potential.

One of the most notable advancements in the application of Methyl 2,4-dichloro-6-nitrobenzoate is its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Researchers have successfully utilized this compound in multicomponent reactions to generate libraries of bioactive molecules with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of benzimidazole derivatives, which exhibited potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to act as a precursor for developing new antibiotics to combat drug-resistant infections.

In addition to its antimicrobial applications, Methyl 2,4-dichloro-6-nitrobenzoate has shown promise in anticancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer. The study employed molecular docking simulations to elucidate the interactions between the compound's nitro and chloro groups and specific oncogenic targets, suggesting a potential mechanism involving the inhibition of key signaling pathways. These findings underscore the compound's utility in designing targeted cancer therapies with reduced off-target effects.

Furthermore, advancements in analytical techniques have enabled a deeper understanding of the physicochemical properties of Methyl 2,4-dichloro-6-nitrobenzoate. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have been employed to assess its purity and stability under various conditions, ensuring its suitability for large-scale pharmaceutical production. Recent optimizations in synthetic routes, as reported in Organic Process Research & Development, have also improved the yield and scalability of this compound, addressing previous challenges related to cost and efficiency.

Despite these promising developments, challenges remain in the broader application of Methyl 2,4-dichloro-6-nitrobenzoate. Issues such as potential toxicity and environmental impact require further investigation to ensure its safe use in drug development. Ongoing research aims to explore greener synthetic methodologies and evaluate the compound's long-term effects in biological systems. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for new therapeutic breakthroughs.

In conclusion, Methyl 2,4-dichloro-6-nitrobenzoate (CAS: 1803727-02-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial and anticancer agent development to its role in synthetic chemistry, highlight its significance in addressing pressing medical challenges. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of drug discovery and development.